Cas no 17016-89-6 ((2S)-2-Amino-3-methylbutan-1-ol hydrochloride)

• Product Name: (2S)-2-Amino-3-methylbutan-1-ol hydrochloride
• CAS No: 17016-89-6
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• MDL: MFCD00050559
• CID: 122038
• PubChem ID: 24802562
• Update Time: 2025-09-22

(2S)-2-Amino-3-methylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-methylbutan-1-ol hydrochloride
• (2S)-2-Amino-3-methylbutan-1-ol hydrochloride
• 1-Butanol,2-amino-3-methyl-, hydrochloride (1:1), (2S)-
• L-VALINOL HYDROCHLORIDE
• V-2600
• L-2-AMINO-3-METHYL-1-BUTANOL HYDROCHLORIDE
• 17016-89-6
• SS-4171
• (S)-Valinol hydrochloride
• CSD9XWZ26Q
• 1-Butanol, 2-amino-3-methyl-, hydrochloride (1:1), (2S)-
• AKOS016001142
• 1-Butanol, 2-amino-3-methyl-, hydrochloride, (S)-
• Valinol hydrochloride, L-
• CS-0333893
• (2S)-2-Amino-3-methylbutan-1-ol--hydrogen chloride (1/1)
• DTXSID20647395
• MFCD00050559
• (S)-2-Amino-3-methylbutan-1-ol HCl
• 1-Butanol, 2-amino-3-methyl-, hydrochloride, L-
• Y13602
• (2S)-2-amino-3-methylbutan-1-ol;hydrochloride

• MDL： MFCD00050559
• Inchi： 1S/C5H13NO.ClH/c1-4(2)5(6)3-7;/h4-5,7H,3,6H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： CYONGLLQMUYOPP-NUBCRITNSA-N
• SMILES： Cl.OC[C@H](C(C)C)N

Computed Properties

• Exact Mass: 139.07600
• Monoisotopic Mass: 139.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.46430